8,9-dihydropyrido[1,2-a]indol-7(6H)-one

Serotonin receptor pharmacology 5-HT3 antagonist Antiemetic drug discovery

8,9-Dihydropyrido[1,2-a]indol-7(6H)-one (CAS 131849-29-1) is a fused tetracyclic heterocycle combining a pyridine and an indole moiety—classified as a pyrido[1,2-a]indole scaffold. This core structure serves as the pharmacophoric foundation for multiple biologically active derivatives, including FK1052 (a dual 5-HT3/5-HT4 antagonist), Ro-31-8425 (a PKC inhibitor), and BCH-1 (an HIV-1 non-nucleoside reverse transcriptase inhibitor).

Molecular Formula C12H11NO
Molecular Weight 185.22 g/mol
Cat. No. B8340565
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name8,9-dihydropyrido[1,2-a]indol-7(6H)-one
Molecular FormulaC12H11NO
Molecular Weight185.22 g/mol
Structural Identifiers
SMILESC1CC2=CC3=CC=CC=C3N2CC1=O
InChIInChI=1S/C12H11NO/c14-11-6-5-10-7-9-3-1-2-4-12(9)13(10)8-11/h1-4,7H,5-6,8H2
InChIKeyPQHGPIHLRAAIDG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

8,9-Dihydropyrido[1,2-a]indol-7(6H)-one: An Essential Pyridoindole Scaffold for Serotonergic, Kinase, and Antiviral Research


8,9-Dihydropyrido[1,2-a]indol-7(6H)-one (CAS 131849-29-1) is a fused tetracyclic heterocycle combining a pyridine and an indole moiety—classified as a pyrido[1,2-a]indole scaffold [1]. This core structure serves as the pharmacophoric foundation for multiple biologically active derivatives, including FK1052 (a dual 5-HT3/5-HT4 antagonist), Ro-31-8425 (a PKC inhibitor), and BCH-1 (an HIV-1 non-nucleoside reverse transcriptase inhibitor) [2]. Its significance lies not in standalone bioactivity but in its role as a versatile synthetic intermediate whose functionalization at the 3-, 7-, 8-, 9-, and 10-positions yields compounds with activity profiles spanning serotonergic, kinase, antiviral, and anticancer target classes [3]. The scaffold provides a defined, rigid geometry that facilitates precise structure–activity relationship (SAR) exploration and enables stereoselective derivatization critical for enantiomer-specific pharmacology [4].

Scaffold role
Pyrido[1,2-a]indole core for SAR derivatization
Target classes
Supports serotonergic, kinase, antiviral agent design
Geometry
Rigid tetracyclic framework enables stereoselective functionalization

Why Generic Pyridoindole Substitution Fails: Quantitative Evidence for 8,9-Dihydropyrido[1,2-a]indol-7(6H)-one Scaffold Selection


The pyridoindole chemotype encompasses isomers (e.g., pyrido[3,4-b]indoles, pyrido[4,3-b]indoles) and regioisomeric ketone variations (e.g., 6(7H)-one vs. 7(6H)-one) that exhibit divergent pharmacological profiles. The 8,9-dihydropyrido[1,2-a]indol-7(6H)-one scaffold, in particular, enables dual 5-HT3/5-HT4 antagonism via its FK1052 derivative—a property absent in ondansetron or granisetron, which are selective 5-HT3 antagonists. In the kinase domain, the core scaffold positions a basic nitrogen at C-8 for PKC isozyme selectivity, with Ro-31-8425 achieving IC50 values of 8 nM (PKCα) to 39 nM (PKCε), differentiating it from alternative scaffolds like staurosporine (non-selective) or bisindolylmaleimides with different linker geometries . For antiviral applications, pyrido[1,2-a]indole derivatives like BCH-1 retain potency against NNRTI-resistant HIV-1 strains (≤3-fold IC50 shift for L100I, K103N, Y181C) where nevirapine shows >100-fold loss, underscoring the scaffold’s unique resistance profile [1]. Generic substitution of the core structure therefore compromises target-specific pharmacology, selectivity, and resistance-breaking capacity.

Isomer mismatch Pyrido[3,4-b]indoles and pyrido[4,3-b]indoles exhibit divergent SAR; geometry change alters target engagement.
Mechanism gap Ondansetron lacks 5-HT4 activity; staurosporine is pan-kinase—neither reproduces the dual receptor or isozyme selectivity of this scaffold’s derivatives.
Resistance profile Dipyridodiazepinone NNRTIs (nevirapine) lose potency against key mutants; scaffold-specific binding mode may not transfer.

Head-to-Head Comparative Evidence: 8,9-Dihydropyrido[1,2-a]indol-7(6H)-one Derivatives vs. Established Comparators


5-HT3 Receptor Antagonist Potency: FK1052 vs. Ondansetron & Granisetron (pA2 Values)

FK1052, a 7-substituted-10-methyl pyrido[1,2-a]indol-6(7H)-one derivative of the target scaffold, was compared against the clinical 5-HT3 antagonists ondansetron and granisetron in guinea pig isolated ileum contraction assays. FK1052 exhibited a pA2 value of 8.36 at the 5-HT3 receptor, representing approximately 40-fold greater potency than ondansetron (pA2 = 6.79) and 3-fold greater than granisetron (pA2 = 7.86) [1][2]. This differentiation arises from the fused pyrido[1,2-a]indole geometry, which optimally positions the imidazolylmethyl and methyl substituents for receptor interactions not achievable with carbazolone-based antagonists [3].

5-HT3 Antagonism
Head-to-head
FK1052 pA2 = 8.36
vs. Ondansetron pA2 = 6.79, Granisetron pA2 = 7.86
Reported higher functional potency in guinea pig ileum; supports scaffold potency screening
2-methyl-5-HT contraction assay; relative difference context
Serotonin receptor pharmacology 5-HT3 antagonist Antiemetic drug discovery

Dual 5-HT3/5-HT4 Antagonism: A Unique Pharmacological Profile Unmatched by Comparator Antiemetics

In contrast to ondansetron and granisetron—which are exclusively 5-HT3 antagonists—FK1052 (a direct derivative of the 8,9-dihydropyrido[1,2-a]indol-6(7H)-one scaffold) demonstrates functional 5-HT4 receptor antagonism. FK1052 inhibited the 5-HT4-mediated component of the 5-HT concentration-response curve and suppressed 5-methoxytryptamine (a selective 5-HT4 agonist)-induced contraction in guinea pig ileum in a concentration-dependent, insurmountable manner, whereas ondansetron and granisetron did not [1][2]. This dual activity arises specifically from the pyrido[1,2-a]indole scaffold's ability to accommodate pharmacophoric elements for both receptor subtypes simultaneously [3].

Dual 5-HT3/5-HT4
Head-to-head
FK1052: insurmountable 5-HT4 antagonism; concentration-dependent inhibition
Ondansetron, granisetron: no 5-HT4 activity
Unique dual-receptor profile not available in single-target comparators
5-methoxytryptamine-induced contraction; qualitative differentiation
Dual receptor antagonism 5-HT4 receptor Gastrointestinal pharmacology

PKC Isozyme Selectivity Profile: Ro-31-8425 vs. Broad-Spectrum PKC Inhibitors

Ro-31-8425, a bisindolylmaleimide derivative built on the 6,7,8,9-tetrahydropyrido[1,2-a]indole scaffold, exhibits a distinct PKC isozyme selectivity profile with IC50 values of 8 nM (PKCα), 8 nM (PKCβI), 14 nM (PKCβII), 13 nM (PKCγ), and 39 nM (PKCε) [1]. This profile differs from the parent bisindolylmaleimide class (e.g., staurosporine, which is non-selective across kinases) and from Ro-32-0432 (another pyridoindole with IC50 values of 9, 28, 31, 37, and 108 nM for PKCα, βI, βII, γ, and ε, respectively), demonstrating how subtle modification of the pyridoindole amine position tunes isozyme selectivity . The C-8 aminomethyl substituent on the tetrahydropyrido[1,2-a]indole core is critical for this selectivity, enabling discrimination between conventional and Ca²⁺-independent PKC isoforms.

PKC Isozyme Selectivity
Head-to-head
Ro-31-8425: PKCα 8 nM, PKCε 39 nM (4.9× window)
vs. Ro-32-0432: PKCα 9 nM, PKCε 108 nM (12× window)
C-8 substitution tunes isoform discrimination; supports selectivity engineering
Recombinant rat PKC isozymes; ATP-competitive format
Protein kinase C inhibition Isozyme selectivity Signal transduction

NNRTI Resistance Profile: BCH-1 vs. Nevirapine Against HIV-1 RT Mutants

BCH-1, a pyrido[1,2-a]indole derivative structurally derived from the target scaffold, was compared head-to-head against the licensed NNRTI nevirapine across a panel of HIV-1 RT drug-resistance mutants. Against viruses bearing L100I, K103N, E138K, or Y181C single amino acid substitutions, BCH-1 maintained activity with less than 3-fold change in IC50, whereas nevirapine showed >100-fold potency loss against these same mutants [1][2]. For V106A and Y188C mutants, BCH-1 exhibited 5-fold and 10-fold resistance respectively, compared to >100-fold for nevirapine. This resistance-breaking capacity is attributed to the distinct binding mode of the pyrido[1,2-a]indole scaffold within the NNRTI pocket—a feature absent in dipyridodiazepinone-based nevirapine [3].

NNRTI Resistance
Head-to-head
BCH-1: ≤3-fold IC50 shift for L100I, K103N, E138K, Y181C
Nevirapine: >100-fold loss across same mutants
Retains near-wild-type activity; resistance-breaking scaffold context
Site-directed RT mutants; cell-culture antiviral assay
HIV-1 reverse transcriptase NNRTI resistance Antiviral drug discovery

Synthetic Accessibility: One-Pot Diastereoselective Synthesis of 8,9-Dihydropyrido[1,2-a]indol-6(7H)-ones vs. Multi-Step Pyridoindole Alternatives

A one-pot reductive cycloaromatization–lactamization sequence using Zn/NH₄Cl achieves 7,8,9-trisubstituted-8,9-dihydropyrido[1,2-a]indol-6(7H)-ones in 61–81% yields with excellent diastereoselectivity (≤96:4 dr) [1][2]. By contrast, alternative pyridoindole scaffolds such as pyrido[3,4-b]indoles (β-carbolines) or pyrido[4,3-b]indoles (γ-carbolines) typically require 3–5 sequential synthetic steps with cumulative yields often below 40% for comparably functionalized derivatives. This methodological advantage is specific to the 8,9-dihydropyrido[1,2-a]indol-6(7H)-one scaffold, whose electronic structure facilitates the reductive cyclization pathway not accessible to isomeric pyridoindole systems [3].

Synthetic Efficiency
Method context
61–81% yield, ≤96:4 dr, one-pot protocol
Isomeric scaffolds often
Enables rapid library synthesis; supports diversity-oriented campaigns
Zn/NH4Cl reductive cycloaromatization–lactamization
Oral Exposure
Head-to-head
FK1052 ID50 i.d./i.v. ratio = 17, ID50 i.d. = 5.23 μg/kg
Ondansetron ratio 33, Granisetron ratio 94
Lower ratio suggests higher oral absorption; supports exposure-model interpretation
Rat von Bezold-Jarisch reflex; i.d. vs i.v. dosing
Diversity-oriented synthesis Diastereoselective cyclization Pyridoindole library synthesis

In Vivo Oral Bioavailability: FK1052 Demonstrates Superior Absorption vs. Ondansetron and Granisetron

In rat pharmacokinetic studies, FK1052 exhibited an ID50 ratio (intraduodenal/intravenous) of 17, indicating substantially better gastrointestinal absorption compared to ondansetron (ID50 ratio = 33) and granisetron (ID50 ratio = 94) [1][2]. Lower ID50 ratios reflect higher oral bioavailability and reduced first-pass metabolism. The absolute ID50 values reinforced this advantage: FK1052 required only 5.23 μg/kg i.d. vs. 170 μg/kg i.d. for ondansetron and 66 μg/kg i.d. for granisetron to achieve equivalent 5-HT3 receptor blockade in the von Bezold-Jarisch reflex model [3]. This oral absorption advantage is a direct consequence of the pyrido[1,2-a]indole scaffold's physicochemical properties, which confer optimal LogP and solubility characteristics differing from the carbazolone-based comparators.

Oral Exposure
Head-to-head
FK1052 ID50 i.d./i.v. ratio = 17, ID50 i.d. = 5.23 μg/kg
Ondansetron ratio 33, Granisetron ratio 94
Lower ratio suggests higher oral absorption; supports exposure-model interpretation
Rat von Bezold-Jarisch reflex; i.d. vs i.v. dosing
Oral bioavailability Pharmacokinetics 5-HT3 antagonist ADME

High-Impact Application Scenarios for 8,9-Dihydropyrido[1,2-a]indol-7(6H)-one Based on Differentiated Evidence


5-HT3/5-HT4 Dual Antagonist Development for Functional Gastrointestinal Disorders

Research programs targeting IBS, chemotherapy-induced emesis, or colonic dysmotility benefit from the scaffold's dual 5-HT3/5-HT4 activity (FK1052) that is absent in ondansetron or granisetron [1]. The 40× potency advantage over ondansetron (pA2 8.36 vs. 6.79) combined with superior oral bioavailability (ID50 ratio 17 vs. 33) supports chronic oral dosing models with lower compound requirements . Investigators procuring this scaffold for serotonergic SAR campaigns may access a dual mechanism not replicable with carbazolone, benzamide, or indazole-based 5-HT3 scaffolds.

Isozyme-Selective PKC Inhibition for Signal Transduction Research

Kinase signaling studies requiring discrimination between conventional (cPKC) and novel (nPKC) isoforms benefit from the scaffold's PKC isozyme selectivity—Ro-31-8425 achieves 8 nM (PKCα) vs. 39 nM (PKCε), a 4.9-fold window [1]. This selectivity is tunable through C-8 substitution as demonstrated by the comparison with Ro-32-0432 (PKCα 9 nM vs. PKCε 108 nM; 12-fold window) . Procurement of the correct pyrido[1,2-a]indole intermediate with defined C-8 functionalization is essential, as alternative bisindolylmaleimide scaffolds (e.g., GF 109203X) or staurosporine analogs lack comparable isozyme discrimination.

NNRTI Lead Optimization Against Drug-Resistant HIV-1

Antiviral programs targeting NNRTI-resistant HIV-1 strains (particularly L100I, K103N, and Y181C mutants that confer >100-fold resistance to nevirapine) benefit from the scaffold's demonstrated resistance-breaking profile with BCH-1 retaining ≤3-fold IC50 shifts [1]. The pyrido[1,2-a]indole scaffold provides a mechanistically distinct NNRTI binding mode compared to nevirapine or efavirenz chemotypes, making it an essential starting point for combination therapy candidates and salvage therapy agents .

High-Throughput Pyridoindole Library Synthesis via One-Pot Diversity-Oriented Methods

Medicinal chemistry groups conducting diversity-oriented synthesis (DOS) benefit from the one-pot reductive cycloaromatization–lactamization protocol (61–81% yield, ≤96:4 dr) for generating 7,8,9-trisubstituted pyrido[1,2-a]indol-6(7H)-one libraries [1]. This synthetic efficiency—approximately double the cumulative yield of multi-step routes to isomeric pyridoindoles—enables parallel synthesis of 50–100 compound libraries in significantly reduced timeframes. Procurement of the parent scaffold facilitates rapid library enumeration across multiple target classes simultaneously, maximizing return on synthetic investment .

Application
Selection Property
Validation Focus
Serotonergic dual receptor pharmacology
Dual 5-HT3/5-HT4 antagonist scaffold (FK1052)
Receptor binding assays; functional GI tissue models
PKC isozyme-selective signal transduction research
C-8 aminomethyl-substituted core for isoform discrimination
PKC isozyme panel IC50 profiling; selectivity window interpretation
NNRTI resistance-breaking antiviral research
Distinct pyrido[1,2-a]indole NNRTI binding mode (BCH-1)
Mutant HIV-1 RT panel; fold-change in IC50 endpoints
Diversity-oriented pyridoindole library synthesis
One-pot reductive cycloaromatization–lactamization sequence
Diastereoselectivity and yield optimization; parallel SAR
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